![molecular formula C14H7ClF3N B1627502 3'-Chloro-4'-trifluoromethyl-biphenyl-2-carbonitrile CAS No. 442670-46-4](/img/structure/B1627502.png)
3'-Chloro-4'-trifluoromethyl-biphenyl-2-carbonitrile
Overview
Description
“3’-Chloro-4’-trifluoromethyl-biphenyl-2-carbonitrile” is a chemical compound with the molecular formula C14H7ClF3N . It is a type of organofluorine compound .
Molecular Structure Analysis
The molecular structure of “3’-Chloro-4’-trifluoromethyl-biphenyl-2-carbonitrile” consists of a biphenyl core with a trifluoromethyl group and a chlorine atom attached to different carbon atoms of the two phenyl rings .Mechanism of Action
The mechanism of action of 3'-Chloro-4'-trifluoromethyl-biphenyl-2-carbonitrile is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of several enzymes involved in the synthesis of prostaglandins, which are known to play a role in inflammation. This compound has also been shown to inhibit the activity of various signaling pathways involved in cancer cell growth, including the PI3K/Akt and ERK pathways.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In animal studies, this compound has been shown to reduce the growth of tumors and the size of inflammatory lesions. This compound has also been shown to reduce the levels of various inflammatory markers in the blood, including cytokines and chemokines. Additionally, this compound has been shown to have a low toxicity profile, making it a promising candidate for further drug development.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3'-Chloro-4'-trifluoromethyl-biphenyl-2-carbonitrile for lab experiments is its low toxicity profile. This makes it a safe and reliable compound to work with in the laboratory. Additionally, this compound is easy to synthesize and has a high yield and purity, making it a cost-effective compound to work with. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain experimental conditions.
Future Directions
There are several future directions for the research on 3'-Chloro-4'-trifluoromethyl-biphenyl-2-carbonitrile. One potential direction is the development of this compound-based drugs for the treatment of cancer and inflammatory diseases. Another potential direction is the study of the mechanism of action of this compound in more detail, in order to gain a better understanding of its potential therapeutic applications. Additionally, further research on the biochemical and physiological effects of this compound could lead to the discovery of new applications for this compound in various scientific research fields.
Scientific Research Applications
3'-Chloro-4'-trifluoromethyl-biphenyl-2-carbonitrile has been extensively studied for its potential applications in various scientific research fields. One of the most significant applications of this compound is in the development of anti-cancer agents. This compound has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer. This compound has also been studied for its potential use as an anti-inflammatory agent. It has been shown to reduce inflammation in animal models of inflammatory diseases, such as rheumatoid arthritis.
properties
IUPAC Name |
2-[3-chloro-4-(trifluoromethyl)phenyl]benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7ClF3N/c15-13-7-9(5-6-12(13)14(16,17)18)11-4-2-1-3-10(11)8-19/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDTLTLZXHZXSDZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)C2=CC(=C(C=C2)C(F)(F)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7ClF3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60594334 | |
Record name | 3'-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60594334 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
442670-46-4 | |
Record name | 3′-Chloro-4′-(trifluoromethyl)[1,1′-biphenyl]-2-carbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=442670-46-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3'-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60594334 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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